1-(2-Oxo-2-phenylethyl)cyclopentanecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Oxo-2-phenylethyl)cyclopentanecarboxylic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a cyclic amino acid that is commonly referred to as OPC. OPC is synthesized by the reaction of 2-oxo-2-phenylethylamine with cyclopentanecarboxylic acid.
Scientific Research Applications
Reactivity and Hydrocarbon Oxidation
The reactivity of specific peroxo complexes towards a range of substrates, including phenols and carboxylic acids, has been studied to evaluate their potential as selective hydrocarbon oxidants. These complexes show promise in the selective hydroxylation of hydrocarbons, pointing towards applications in developing more efficient and selective catalysts for organic synthesis (Lecloux, Barrios, & Lippard, 1999).
Synthesis of Chiral Building Blocks
Research has been conducted on the diastereoselective conjugate addition of mixed cuprates to asymmetric shielded 2-oxo-cyclopentenecarboxylates, leading to enantiomerically pure cyclopentanecarboxylates. These compounds are valuable as chiral building blocks in natural product synthesis, highlighting the role of this class of compounds in facilitating the synthesis of complex, biologically active molecules (Urban, Knühl, & Helmchen, 1995).
Organic Synthesis and Catalysis
Studies also include the synthesis of 1-hydroxycyclopentanecarboxylic acid derivatives from chiral equivalents of glycolic acid. These derivatives are prepared via radical cyclization or annulation, demonstrating the versatility of cyclopentanecarboxylic acid derivatives in organic synthesis and their potential in creating complex molecular structures with high stereochemical control (Abazi, Rapado, Schenk, & Renaud, 1999).
Photophysical and Photochemical Studies
The interaction of cyclopentanone derivatives with other chemical entities under various conditions has been explored, including the synthesis and reactivity of complexes that incorporate cyclopentanecarboxylic acid derivatives. These studies contribute to a deeper understanding of the photophysical and photochemical behaviors of these compounds, which can be applied in the development of new materials and photonic devices (Mattes & Farid, 1986).
properties
IUPAC Name |
1-phenacylcyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O3/c15-12(11-6-2-1-3-7-11)10-14(13(16)17)8-4-5-9-14/h1-3,6-7H,4-5,8-10H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFUOVRORMCMUOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CC(=O)C2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.